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Compound of Interest

Compound Name: Alexa Fluor 680 NHS ester

Cat. No.: B15552825

For researchers, scientists, and professionals in drug development, Alexa Fluor 680 NHS
ester stands as a paramount tool in fluorescent labeling. This near-infrared (NIR) dye offers
exceptional brightness and photostability, making it a preferred choice for a multitude of
applications, from in vitro assays to in vivo imaging. This guide delves into the core chemical
properties, detailed experimental protocols, and logical workflows associated with this versatile
fluorophore.

Core Chemical Properties

Alexa Fluor 680 NHS ester is an amine-reactive dye that readily forms stable covalent bonds
with primary amines on proteins, amine-modified oligonucleotides, and other molecules.[1][2][3]
[4] Its key characteristics are summarized below for easy reference and comparison.
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Property Value
Molecular Formula C39H47BrN4O13S3
Molecular Weight 955.91 g/mol

Excitation Maximum

679 nm[4][5]

Emission Maximum

702 nm[4][5]

Molar Extinction Coefficient

183,000 cm~M-1[1]

Quantum Yield

0.36[2][6][7]

Solubility

Water, DMSO, DMF[8]

Reactive Group

N-hydroxysuccinimidyl (NHS) ester

Reactivity

Primary amines

Experimental Protocols

The following sections provide detailed methodologies for common applications of Alexa Fluor

680 NHS ester.

Protein Labeling Protocol

This protocol outlines the steps for conjugating Alexa Fluor 680 NHS ester to a protein, such

as an antibody.

1. Protein Preparation:

» Ensure the protein is at a concentration of 2-10 mg/mL for optimal labeling efficiency.[9]

Labeling efficiency is significantly reduced at protein concentrations below 2 mg/mL.[9]

e The protein must be in a buffer free of primary amines (e.qg., Tris or glycine) and ammonium

ions, as these will compete with the labeling reaction. Suitable buffers include phosphate-

buffered saline (PBS) or sodium bicarbonate buffer.

» The optimal pH for the conjugation reaction is between 8.3 and 8.5.[10] If the pH is below
8.0, adjust it with 1 M sodium bicarbonate.[9]
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. Dye Preparation:

Immediately before use, dissolve the Alexa Fluor 680 NHS ester in anhydrous dimethyl
sulfoxide (DMSO) to create a 10 mM stock solution.[9]

Vortex the solution to ensure the dye is fully dissolved.
. Conjugation Reaction:

The optimal molar ratio of dye to protein is typically around 10:1.[9] This can be adjusted to
achieve the desired degree of labeling.

Slowly add the calculated volume of the dye stock solution to the protein solution while
gently vortexing.

Incubate the reaction for 1 hour at room temperature, protected from light.
. Purification of the Conjugate:

Separate the labeled protein from the unreacted dye using a size-exclusion chromatography
column, such as a Sephadex G-25 column.[9]

Equilibrate the column with PBS (pH 7.2-7.4).
Apply the reaction mixture to the column and elute with PBS.

The first colored fraction to elute will be the labeled protein. The smaller, unreacted dye
molecules will elute later.

. Storage:

Store the purified conjugate at 4°C, protected from light. For long-term storage, it can be
aliquoted and frozen at -20°C.

Visualizing Workflows and Principles

The following diagrams, created using the DOT language, illustrate key experimental workflows

and principles involving Alexa Fluor 680.
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Protein Labeling Workflow with Alexa Fluor 680 NHS Ester.
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Principle of Targeted Cell Imaging using an Alexa Fluor 680 Labeled Probe.
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Workflow for Western Blotting using an Alexa Fluor 680 Labeled Secondary Antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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